Cas no 2137830-74-9 (4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]-)

4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]-, is a specialized heterocyclic compound featuring a pyrimidine core substituted with a chloro group at the 6-position and a 2,2-difluorocyclopropylmethyl moiety at the 2-position. The presence of the difluorocyclopropyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or other derivatives. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and steric influence for targeted applications in medicinal chemistry. Its structural features contribute to improved binding affinity and selectivity in drug design.

4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]- structure

2137830-74-9 structure

Product Name:4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]-

CAS No:2137830-74-9

MF:C₉H₇ClF₂N₂O₂

MW:248.613888025284

CID:5279261

Update Time:2025-06-08

4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]-
- Inchi： 1S/C9H7ClF2N2O2/c10-6-2-5(8(15)16)13-7(14-6)1-4-3-9(4,11)12/h2,4H,1,3H2,(H,15,16)
- InChI Key： HMJIHIATRPCRQZ-UHFFFAOYSA-N
- SMILES： C1(CC2CC2(F)F)=NC(Cl)=CC(C(O)=O)=N1

4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-686866-0.05g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	0.05g	$1344.0	2025-03-12
Enamine	EN300-686866-0.1g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	0.1g	$1408.0	2025-03-12
Enamine	EN300-686866-0.25g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	0.25g	$1472.0	2025-03-12
Enamine	EN300-686866-0.5g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	0.5g	$1536.0	2025-03-12
Enamine	EN300-686866-1.0g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	1.0g	$1599.0	2025-03-12
Enamine	EN300-686866-2.5g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	2.5g	$3136.0	2025-03-12
Enamine	EN300-686866-5.0g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	5.0g	$4641.0	2025-03-12
Enamine	EN300-686866-10.0g	6-chloro-2-[(2,2-difluorocyclopropyl)methyl]pyrimidine-4-carboxylic acid	2137830-74-9	95.0%	10.0g	$6882.0	2025-03-12

4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]- Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl]-

Introduction to 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] (CAS No. 2137830-74-9)

4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] (CAS No. 2137830-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] is characterized by a pyrimidine ring substituted with a chlorine atom at the 6-position and a difluorocyclopropylmethyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further research and development.

Recent studies have highlighted the potential of 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] in various therapeutic areas. One notable application is its use as an antiviral agent. Research conducted by a team of scientists at the University of California has demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] has shown promise in cancer research. A study published in the Journal of Medicinal Chemistry reported that this compound selectively inhibits the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] has also been investigated. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. These findings suggest that 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] could be developed into an effective oral medication for various diseases.

The safety profile of 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] has been evaluated in several preclinical models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects on major organs or systems. These results are encouraging and support further clinical development.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-[(2,2-difluorocyclopropyl)methyl] (CAS No. 2137830-74-9) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and potential therapeutic applications. Ongoing research aims to optimize its properties and explore its full potential in addressing unmet medical needs.